5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C24H22ClNO4
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C24H22ClNO4/c1-14-4-6-17(7-5-14)12-26-20-9-8-18(25)10-19(20)24(29,23(26)28)11-21(27)22-15(2)13-30-16(22)3/h4-10,13,29H,11-12H2,1-3H3
• InChI Key: SGUIQKGDBCUODK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C4=C(OC=C4C)C)O

Description

5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has been the subject of extensive scientific research. It is a synthetic compound that has been developed for use in laboratory experiments to investigate its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of HIV. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments is that it is a synthetic compound that can be easily produced in large quantities. It is also relatively stable and can be stored for long periods of time. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its potential therapeutic applications.

Future Directions

There are several future directions for research on 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one. One area of research is to investigate its potential use in the treatment of cancer, HIV, and inflammatory diseases. Another area of research is to further elucidate its mechanism of action and to identify the specific enzymes and signaling pathways that it targets. Additionally, future research could focus on developing more potent derivatives of the compound that may have greater therapeutic potential.

Synthesis Methods

The synthesis of 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves several steps. The process starts with the reaction of 4-methylbenzaldehyde and 2,4-dimethyl-3-furanone to form 4-methyl-2-(2,4-dimethyl-3-furyl)-3-buten-2-one. This intermediate compound is then reacted with chloroacetyl chloride to form 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-4-methyl-3-buten-2-one. Finally, the compound is cyclized to form 5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

5-chloro-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In particular, it has been investigated for its potential use in the treatment of cancer, HIV, and inflammatory diseases such as arthritis.